Cas no 22201-45-2 (Benzoic acid,4-(1,1-dimethylethyl)-, anhydride with 4-(1,1-dimethylethyl)benzoic acid)

The compound Benzoic acid,4-(1,1-dimethylethyl)-, anhydride with 4-(1,1-dimethylethyl)benzoic acid is a symmetrical anhydride derived from p-tert-butylbenzoic acid. Its structure features a reactive anhydride linkage, making it useful in acylation reactions, particularly in organic synthesis and polymer chemistry. The tert-butyl groups enhance steric and electronic properties, improving solubility in nonpolar solvents and thermal stability. This reagent is valued for its efficiency in forming esters and amides under mild conditions. Its stability and controlled reactivity make it suitable for applications requiring selective acylation, such as fine chemical and pharmaceutical intermediate synthesis. Proper handling under anhydrous conditions is recommended to preserve reactivity.
Benzoic acid,4-(1,1-dimethylethyl)-, anhydride with 4-(1,1-dimethylethyl)benzoic acid structure
22201-45-2 structure
Product Name:Benzoic acid,4-(1,1-dimethylethyl)-, anhydride with 4-(1,1-dimethylethyl)benzoic acid
CAS No:22201-45-2
MF:C22H26O3
MW:338.440046787262
MDL:MFCD09757530
CID:250534
PubChem ID:14962255
Update Time:2025-06-07

Benzoic acid,4-(1,1-dimethylethyl)-, anhydride with 4-(1,1-dimethylethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,4-(1,1-dimethylethyl)-, anhydride with 4-(1,1-dimethylethyl)benzoic acid
    • 4-tert-Butylbenzoic anhydride
    • (4-tert-butylbenzoyl) 4-tert-butylbenzoate
    • 4-(tert-butyl)benzoic anhydride
    • 4-tBu-benzoic anhydride
    • 4-tert-Butyl-benzoesaeure-anhydrid
    • 4-tert-butyl-benzoic acid-anhydride
    • 4-tert-butylbenzoyl anhydride
    • Benzoic acid,4-(1,1-dimethylethyl)-,anhydride
    • Benzoic acid,p-tert-butyl-,anhydride (8CI)
    • Benzoicacid,4-(1,1-dimethylethyl)-,anhydride (9CI)
    • p-t-butyl benzoic acid anhydride
    • p-tert-Butylbenzoic acid anhydride
    • p-tert-Butylbenzoicanhydride
    • 22201-45-2
    • AKOS025396844
    • DTXSID70566143
    • AS-74127
    • SCHEMBL446399
    • 4-TERT-BUTYLBENZOYL 4-TERT-BUTYLBENZOATE
    • MFCD09757530
    • (4-Tert-butylbenzoyl)4-tert-butylbenzoate
    • MDL： MFCD09757530
    • Inchi： 1S/C22H26O3/c1-21(2,3)17-11-7-15(8-12-17)19(23)25-20(24)16-9-13-18(14-10-16)22(4,5)6/h7-14H,1-6H3
    • InChI Key： KKDPRVYYZZUPLR-UHFFFAOYSA-N
    • SMILES： O(C(C1C=CC(=CC=1)C(C)(C)C)=O)C(C1C=CC(=CC=1)C(C)(C)C)=O

Computed Properties

  • Exact Mass: 338.18800
  • Monoisotopic Mass: 338.18819469g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 421
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.6
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • Density: 1.057
  • Melting Point: 75-81℃
  • Boiling Point: 455.326°C at 760 mmHg
  • Flash Point: 209.023°C
  • Refractive Index: 1.536
  • PSA: 43.37000
  • LogP: 5.27880

Benzoic acid,4-(1,1-dimethylethyl)-, anhydride with 4-(1,1-dimethylethyl)benzoic acid Customs Data

  • HS CODE：2916399090
  • Customs Data：

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Benzoic acid,4-(1,1-dimethylethyl)-, anhydride with 4-(1,1-dimethylethyl)benzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
F-RI151-200mg
Benzoic acid,4-(1,1-dimethylethyl)-, anhydride with 4-(1,1-dimethylethyl)benzoic acid
 22201-45-2 95%
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abcr
AB332035-1 g
4-tert-Butylbenzoic anhydride, 95%; .
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A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
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A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
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eNovation Chemicals LLC
D770114-1g
Benzoic acid,4-(1,1-dimethylethyl)-, anhydride with 4-(1,1-dimethylethyl)benzoic acid
 22201-45-2 95%
1g
 $275 2023-09-04
abcr
AB332035-1g
4-tert-Butylbenzoic anhydride, 95%; .
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1g
 €81.20 2025-02-18
abcr
AB332035-5g
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